Cas no 2138575-47-8 (6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid)

• Product Name: 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid
• CAS No: 2138575-47-8
• MF: C₁₂H₁₃BrFNO₄
• MW: 334.138326406479
• CID: 6349653
• PubChem ID: 165509994
• Update Time: 2025-09-21

6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid
• 6-bromo-2-{[(tert-butoxy)carbonyl]amino}-3-fluorobenzoic acid
• 2138575-47-8
• 6-Bromo-2-((tert-butoxycarbonyl)amino)-3-fluorobenzoic acid
• EN300-1177916

• Inchi： 1S/C12H13BrFNO4/c1-12(2,3)19-11(18)15-9-7(14)5-4-6(13)8(9)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： UCSHCSCRKKKDBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 333.00120g/mol
• Monoisotopic Mass: 333.00120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid

Research Briefing on 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid (CAS: 2138575-47-8)

6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid (CAS: 2138575-47-8) is a fluorinated benzoic acid derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features, including the bromo and fluoro substituents, make it a versatile building block for the construction of complex pharmaceutical compounds.

Recent studies have focused on the application of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of next-generation BTK inhibitors with improved selectivity profiles. The researchers utilized the bromo substituent for palladium-catalyzed cross-coupling reactions, while the fluorine atom contributed to enhanced metabolic stability of the final drug candidates.

In terms of synthetic methodology, several research groups have reported optimized procedures for the preparation of 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid. A notable advancement comes from a 2024 study published in Organic Process Research & Development, which described a scalable, high-yield synthesis route with improved safety profile. The new protocol reduces the use of hazardous reagents and minimizes waste generation, addressing important green chemistry considerations in pharmaceutical manufacturing.

The compound's physicochemical properties have been extensively characterized in recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) provided detailed insights into its conformational preferences and intermolecular interactions. These findings are particularly valuable for rational drug design, as they help predict the compound's behavior in various biological environments and its potential for forming specific molecular interactions with target proteins.

Emerging applications of 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid include its use in the development of PROTACs (Proteolysis Targeting Chimeras). A 2024 study in ACS Chemical Biology reported its successful incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The compound's structural features proved essential for maintaining the optimal spatial arrangement between the target-binding moiety and the E3 ligase-recruiting element.

From a safety and toxicological perspective, recent preclinical evaluations have shown favorable results. The compound exhibits good stability under physiological conditions and demonstrates minimal off-target effects in cellular assays. These characteristics, combined with its synthetic versatility, position 6-bromo-2-{(tert-butoxy)carbonylamino}-3-fluorobenzoic acid as a promising scaffold for continued drug discovery efforts in multiple therapeutic areas.